Cas no 2229228-20-8 (3-methyl-2-nitrobenzene-1-carboximidamide)

• Product Name: 3-methyl-2-nitrobenzene-1-carboximidamide
• CAS No: 2229228-20-8
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 6406658
• PubChem ID: 165690594
• Update Time: 2025-06-08

3-methyl-2-nitrobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-nitrobenzene-1-carboximidamide
• EN300-1800111
• 2229228-20-8

• Inchi： 1S/C8H9N3O2/c1-5-3-2-4-6(8(9)10)7(5)11(12)13/h2-4H,1H3,(H3,9,10)
• InChI Key： XZYHWRHXNUKCTR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C(=N)N)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.7Ų

Additional information on 3-methyl-2-nitrobenzene-1-carboximidamide

Professional Introduction to 3-Methyl-2-Nitrobenzene-1-Carboximidamide (CAS No. 2229228-20-8)

3-Methyl-2-nitrobenzene-1-carboximidamide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2229228-20-8, belongs to a class of molecules that exhibit unique chemical properties, making it a valuable candidate for various applications in medicinal chemistry and industrial processes.

The structure of 3-methyl-2-nitrobenzene-1-carboximidamide consists of a benzene ring substituted with a methyl group at the 3-position and a nitro group at the 2-position, with an imidamide functional group attached to the 1-position. This specific arrangement of functional groups imparts distinct reactivity and potential biological activity, which has been the focus of numerous studies in recent years.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The imidamide moiety, in particular, has been extensively studied due to its role as a pharmacophore in various bioactive molecules. Research has shown that compounds containing the imidamide group can interact with biological targets in ways that may lead to the development of new drugs for treating a range of diseases.

The nitro group in 3-methyl-2-nitrobenzene-1-carboximidamide further enhances its chemical versatility. Nitroaromatic compounds are known for their ability to participate in various chemical reactions, including reduction to amino groups, which can be further functionalized. This property makes 3-methyl-2-nitrobenzene-1-carboximidamide a valuable intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

One of the most promising areas of research involving 3-methyl-2-nitrobenzene-1-carboximidamide is its potential as a precursor in the development of agrochemicals. The unique structure of this compound allows for modifications that can enhance its efficacy as a pesticide or herbicide. Recent studies have explored its derivatives as candidates for environmentally friendly alternatives to traditional agrochemicals, highlighting its importance in sustainable agriculture.

The pharmaceutical industry has also shown interest in 3-methyl-2-nitrobenzene-1-carboximidamide due to its potential as a lead compound for drug discovery. Researchers have been investigating its derivatives for their antimicrobial and anti-inflammatory properties. Preliminary studies suggest that certain modifications to the imidamide group can significantly enhance biological activity, making this compound a promising candidate for further development.

The synthesis of 3-methyl-2-nitrobenzene-1-carboximidamide is another area where significant advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for making this compound more accessible for research and industrial applications.

In conclusion, 3-methyl-2-nitrobenzene-1-carboximidamide (CAS No. 2229228-20-8) is a versatile and highly interesting compound with numerous potential applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers and chemists working on developing new drugs and sustainable solutions. As research continues to uncover new possibilities, the importance of this compound is likely to grow even further.